Cas no 2703748-84-7 ((2R)-2-amino-N-methylpentanamide hydrochloride)

• Product Name: (2R)-2-amino-N-methylpentanamide hydrochloride
• CAS No: 2703748-84-7
• MF: C₆H₁₅ClN₂O
• MW: 166.649100542068
• CID: 6616061
• PubChem ID: 165944134
• Update Time: 2025-06-29

(2R)-2-amino-N-methylpentanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2703748-84-7
• (2R)-2-amino-N-methylpentanamide hydrochloride
• EN300-7683714

• Inchi： 1S/C6H14N2O.ClH/c1-3-4-5(7)6(9)8-2;/h5H,3-4,7H2,1-2H3,(H,8,9);1H/t5-;/m1./s1
• InChI Key： VQDMBRTZOPKSOT-NUBCRITNSA-N
• SMILES： Cl.O=C([C@@H](CCC)N)NC

Computed Properties

• Exact Mass: 166.0872908g/mol
• Monoisotopic Mass: 166.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 93.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų

Additional information on (2R)-2-amino-N-methylpentanamide hydrochloride

Comprehensive Overview of (2R)-2-amino-N-methylpentanamide hydrochloride (CAS No. 2703748-84-7)

(2R)-2-amino-N-methylpentanamide hydrochloride (CAS No. 2703748-84-7) is a chiral organic compound with significant potential in pharmaceutical and biochemical research. This compound, characterized by its stereospecific (2R) configuration, belongs to the class of amino acid derivatives, specifically an N-methylated amide. Its hydrochloride salt form enhances solubility and stability, making it a preferred choice for experimental and industrial applications. The molecular structure features a pentanamide backbone with an amino group at the second carbon, which is critical for its biological activity and interaction with enzymes or receptors.

In recent years, the demand for chiral building blocks like (2R)-2-amino-N-methylpentanamide hydrochloride has surged due to their role in asymmetric synthesis and drug development. Researchers are particularly interested in its potential as a precursor for peptidomimetics or small-molecule inhibitors, aligning with trends in personalized medicine and targeted therapies. The compound’s CAS No. 2703748-84-7 is frequently searched in academic databases, reflecting its relevance in studies on neurotransmitter modulation and metabolic pathways.

The synthesis of (2R)-2-amino-N-methylpentanamide hydrochloride typically involves enantioselective methods, such as chiral auxiliary-assisted reactions or enzymatic resolution. Its purity and stereochemical integrity are verified using advanced techniques like HPLC, NMR, and mass spectrometry. These analytical protocols ensure compliance with stringent regulatory standards, a topic of high interest in pharmaceutical forums and quality control discussions.

From an industrial perspective, scalability and cost-efficiency are key concerns addressed by optimizing the synthesis of CAS No. 2703748-84-7. Green chemistry principles, such as solvent reduction and catalytic recycling, are increasingly applied to its production. This aligns with broader sustainability goals, a hot topic in chemical manufacturing and life cycle assessment (LCA) studies.

In drug discovery, the (2R)-2-amino-N-methylpentanamide scaffold is explored for its bioisosteric properties, often replacing traditional peptide bonds to improve metabolic stability. Its hydrochloride salt form (2703748-84-7) is particularly valued in formulation development, where pH-adjusted solubility is crucial for bioavailability. These attributes make it a frequent subject in patents and preclinical research publications.

Safety and handling of (2R)-2-amino-N-methylpentanamide hydrochloride follow standard laboratory protocols for amino acid derivatives. While not classified as hazardous, proper storage conditions (e.g., desiccated, cool environments) are recommended to maintain its stability. This practical guidance is often sought by researchers in chemical safety databases and material safety data sheets (MSDS).

The compound’s versatility extends to bioconjugation applications, where its primary amine group facilitates linkage to fluorescent probes or polymers. This utility is highlighted in diagnostic assay development and drug delivery systems, areas experiencing rapid growth due to advancements in nanotechnology and theranostics.

In summary, (2R)-2-amino-N-methylpentanamide hydrochloride (CAS No. 2703748-84-7) represents a multifaceted tool in modern chemistry and biomedicine. Its stereochemical precision, derivatization potential, and formulation-friendly properties position it at the intersection of innovative therapeutics and sustainable chemistry. As research continues to uncover new applications, this compound is poised to remain a focal point in scientific literature and industrial workflows.